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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B7770482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the surface modification of various

substrates using 11-aminoundecanoic acid. This long-chain amino acid is a versatile

molecule for creating biocompatible and functionalized surfaces essential for a wide range of

applications, including biosensors, drug delivery systems, and platforms for studying cell-

surface interactions. The terminal amine and carboxylic acid groups of 11-aminoundecanoic
acid offer multiple pathways for covalent immobilization and further bio-conjugation.

I. Applications in Research and Drug Development
Surface modification with 11-aminoundecanoic acid is instrumental in advancing various

research and development areas:

Biosensor Development: The carboxylic acid terminus can be activated to immobilize capture

proteins, antibodies, or nucleic acids for the specific detection of target analytes. The amine

terminus can be used for direct attachment to surfaces or for further functionalization. This is

crucial for the development of sensitive and selective biosensors.

Drug Delivery Systems: Nanoparticles functionalized with 11-aminoundecanoic acid can be

used to improve the biocompatibility and circulation time of drug carriers. The functional

groups allow for the attachment of targeting ligands to direct the nanoparticles to specific

cells or tissues, enhancing the efficacy of the therapeutic agent.
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Cell Culture and Tissue Engineering: Surfaces modified with 11-aminoundecanoic acid can

be used to create environments that promote cell adhesion, proliferation, and differentiation.

The ability to further conjugate bioactive molecules to these surfaces allows for the

development of sophisticated platforms for tissue engineering and regenerative medicine.

Fundamental Surface Science: Self-assembled monolayers (SAMs) of 11-
aminoundecanoic acid and its derivatives serve as model systems for studying

intermolecular interactions, surface wetting properties, and electron transfer mechanisms at

interfaces.

II. Quantitative Data Summary
The following table summarizes key quantitative data obtained from the characterization of

surfaces modified with amine-terminated long-chain molecules, including 11-
aminoundecanoic acid and its analogues. This data is essential for quality control and for

understanding the properties of the functionalized surfaces.
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Parameter Substrate Molecule Value
Characterizati
on Method

Contact Angle

(Advancing)
Gold

-CH₃ terminated

SAM
97° ± 2°

Contact Angle

Goniometry[1]

Gold
-COOH

terminated SAM
35° ± 4°

Contact Angle

Goniometry[1]

Gold
-OH terminated

SAM
49° ± 3°

Contact Angle

Goniometry[1]

Platinum Untreated ~40°
Contact Angle

Goniometry[2]

Platinum
SAM from vapor

phase
~72°

Contact Angle

Goniometry[2]

Platinum
SAM from

solution
126°

Contact Angle

Goniometry[2]

Layer Thickness Silicon SiO₂ 10 nm Ellipsometry[3]

Silicon Photoresist 1.8 nm Ellipsometry[4]

Silicon
Photoresist with

SiO₂
2.5 nm Ellipsometry[4]

XPS Elemental

Ratio

Silica

Nanoparticles

Amine-

functionalized
F/Si > 0.4

X-ray

Photoelectron

Spectroscopy[5]

Silica

Nanoparticles

Amine-

functionalized

F/N > 0.95

(reaction yield)

X-ray

Photoelectron

Spectroscopy[5]

III. Experimental Protocols
Detailed methodologies for the surface modification of common substrates with 11-
aminoundecanoic acid are provided below.
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Protocol 1: Covalent Immobilization of 11-
Aminoundecanoic Acid on Silica or Glass Surfaces via
Silanization
This protocol describes the functionalization of silica-based surfaces (e.g., glass slides, silicon

wafers) with 11-aminoundecanoic acid using a silane coupling agent.

Materials:

Substrates (glass slides, silicon wafers)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION:

Piranha solution is highly corrosive and reactive.

3-Aminopropyltriethoxysilane (APTES)

Anhydrous toluene

11-Aminoundecanoic acid

N,N'-Dicyclohexylcarbodiimide (DCC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF)

Ethanol

Deionized (DI) water

Procedure:

Substrate Cleaning and Activation:

1. Immerse the substrates in Piranha solution for 30-60 minutes to clean and hydroxylate the

surface.

2. Rinse the substrates thoroughly with DI water and then with ethanol.
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3. Dry the substrates under a stream of nitrogen gas and bake in an oven at 110°C for 30

minutes.

Aminosilanization of the Surface:

1. Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

2. Immerse the cleaned and dried substrates in the APTES solution for 2-4 hours at room

temperature under a nitrogen atmosphere.

3. Rinse the substrates with toluene, followed by ethanol, and finally DI water to remove any

unbound silane.

4. Cure the silanized substrates in an oven at 110°C for 1 hour. This creates a stable amine-

terminated surface.

Activation of 11-Aminoundecanoic Acid:

1. Dissolve 11-aminoundecanoic acid, DCC, and NHS in a 1:1.2:1.2 molar ratio in

anhydrous DMF.

2. Stir the solution at room temperature for 4-6 hours to form the NHS-ester of 11-
aminoundecanoic acid.

Immobilization of Activated 11-Aminoundecanoic Acid:

1. Immerse the aminosilanized substrates in the solution containing the activated 11-
aminoundecanoic acid.

2. Allow the reaction to proceed for 12-24 hours at room temperature.

3. Rinse the substrates with DMF, followed by ethanol and DI water to remove unreacted

molecules and byproducts.

4. Dry the functionalized substrates under a stream of nitrogen.
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Protocol 2: Surface Functionalization of Gold with 11-
Aminoundecanoic Acid
This protocol outlines the formation of a self-assembled monolayer (SAM) of a thiol-derivatized

11-aminoundecanoic acid on a gold surface. Direct attachment of the amine group to gold is

less common and less stable than the thiol-gold bond. Therefore, a common strategy is to use

a bifunctional linker.

Materials:

Gold-coated substrates (e.g., glass slides, silicon wafers)

11-Mercaptoundecanoic acid (MUA) as an analogue, or a custom-synthesized thiol-

terminated 11-aminoundecanoic acid.

Ethanol (absolute)

DI water

Nitrogen gas

Procedure:

Substrate Cleaning:

1. Clean the gold substrates by immersing them in Piranha solution for 1-2 minutes (use with

extreme caution) or by UV/Ozone treatment for 15-20 minutes.

2. Rinse the substrates thoroughly with DI water and then with ethanol.

3. Dry the substrates under a stream of nitrogen gas.

Formation of the Self-Assembled Monolayer (SAM):

1. Prepare a 1-10 mM solution of the thiol-containing undecanoic acid derivative in absolute

ethanol.
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2. Immerse the cleaned gold substrates in the thiol solution for 18-24 hours at room

temperature.

3. After incubation, remove the substrates from the solution and rinse thoroughly with ethanol

to remove any non-covalently bound molecules.

4. Dry the substrates under a gentle stream of nitrogen.

IV. Characterization Methods
The successful modification of the surface should be verified using appropriate characterization

techniques.

Contact Angle Goniometry: Measures the surface hydrophobicity/hydrophilicity. A successful

immobilization of 11-aminoundecanoic acid should result in a change in the water contact

angle.

X-ray Photoelectron Spectroscopy (XPS): Provides quantitative elemental composition and

chemical state information of the surface, confirming the presence of nitrogen (from the

amine group) and changes in the carbon and oxygen signals.[6][7]

Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used in Attenuated Total

Reflectance (ATR) mode to identify the characteristic vibrational bands of the immobilized

molecule, such as N-H, C=O, and C-H stretches.[8]

Ellipsometry: A technique to measure the thickness of the immobilized organic layer with

sub-nanometer resolution.[3][9]

Atomic Force Microscopy (AFM): Provides topographical information about the surface and

can be used to assess the uniformity of the monolayer.

V. Visualizations
The following diagrams illustrate the key processes involved in surface modification with 11-
aminoundecanoic acid.
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Experimental workflow for silica surface modification.
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Logical relationship for gold surface functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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